Cas no 1806356-25-1 (Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1806356-25-1
• MF: C₁₁H₅F₆NO₂S
• MW: 329.218322515488
• CID: 4951249
• Update Time: 2025-06-08

Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO2S/c1-20-9(19)6-2-5(4-18)3-7(10(12,13)14)8(6)21-11(15,16)17/h2-3H,1H3
• InChI Key： GURAVZLBCHVIIR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C(=O)OC)=CC(C#N)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate

Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1806356-25-1): A Comprehensive Overview

Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate (CAS No. 1806356-25-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further investigation and development.

The molecular structure of Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate consists of a benzoate backbone substituted with several fluorinated and cyano functional groups. The presence of multiple trifluoromethyl groups and a cyano group at specific positions enhances its electronic properties and potential biological activity. This configuration is particularly intriguing for researchers exploring novel synthetic pathways and drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. The incorporation of trifluoromethyl groups into organic molecules has been widely recognized for its ability to modulate pharmacokinetic profiles, making such compounds more suitable for therapeutic use. The study of Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate aligns with this trend, offering a platform for developing next-generation pharmaceutical agents.

The compound's unique chemical properties make it a versatile intermediate in organic synthesis. Researchers have leveraged its reactivity to explore novel synthetic routes, particularly in the development of heterocyclic compounds. Heterocycles are known for their diverse biological activities and are frequently employed in medicinal chemistry. The structural features of Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate provide a rich scaffold for functionalization, enabling the creation of structurally diverse derivatives with tailored properties.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been instrumental in predicting the binding interactions of Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate with biological targets, providing insights into its potential pharmacological effects. These computational studies have complemented experimental approaches, allowing researchers to design more targeted experiments and optimize synthetic pathways.

The agrochemical sector has also shown interest in fluorinated benzoates due to their potential as bioactive compounds. Fluorinated benzoates exhibit properties such as improved stability against environmental degradation and enhanced efficacy against pests and pathogens. The structural complexity of Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate suggests its utility in developing novel agrochemicals with improved performance characteristics.

In conclusion, the multifaceted applications of Methyl 5-cyano-3-trifluoromethyl-2-(trifluoromethylthio)benzoate underscore its significance in both pharmaceutical and agrochemical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a promising candidate for further exploration. As research continues to uncover new applications and derivatives, this compound is poised to play a crucial role in the development of innovative chemical solutions.